The synthesis of 2-Methoxy-4-methyl-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrimidine involves a multi-step process including solvent selection, reaction conditions, and purification methods. The purity and identity of the compound can be confirmed using various analytical techniques including NMR spectroscopy, high-performance liquid chromatography (HPLC), mass spectrometry, and IR spectroscopy.